Cas no 2220188-38-3 (2-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-3-(oxan-4-yl)propanoic acid)

• Product Name: 2-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-3-(oxan-4-yl)propanoic acid
• CAS No: 2220188-38-3
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 5410569
• PubChem ID: 132390012
• Update Time: 2025-10-22

2-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-3-(oxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS034118995
• 2220188-38-3
• 2-{3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propanamido}-3-(oxan-4-yl)propanoic acid
• 2-[3-(3-But-3-ynyldiazirin-3-yl)propanoylamino]-3-(oxan-4-yl)propanoic acid
• EN300-1698117
• Z3002979827
• α-[[3-[3-(3-Butyn-1-yl)-3H-diazirin-3-yl]-1-oxopropyl]amino]tetrahydro-2H-pyran-4-propanoic acid
• 2-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-3-(oxan-4-yl)propanoic acid

• Inchi： 1S/C16H23N3O4/c1-2-3-7-16(18-19-16)8-4-14(20)17-13(15(21)22)11-12-5-9-23-10-6-12/h1,12-13H,3-11H2,(H,17,20)(H,21,22)
• InChI Key： KVIOMUGWJHBHET-UHFFFAOYSA-N
• SMILES： C1OCCC(CC(NC(=O)CCC2(CCC#C)N=N2)C(O)=O)C1

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on 2-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-3-(oxan-4-yl)propanoic acid

2-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-3-(oxan-4-yl)propanoic acid: A Comprehensive Overview

The compound 2-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-3-(oxan-4-yl)propanoic acid, identified by the CAS number CAS No. 2220188-38-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a diazirine ring, a butynyl group, and an oxane moiety. The presence of these functional groups makes it a versatile compound for further research and development.

Recent studies have highlighted the importance of diazirine-containing compounds in the field of medicinal chemistry. The diazirine ring, a three-membered ring containing two nitrogen atoms and one carbon atom, is known for its reactivity and stability under certain conditions. In the case of CAS No. 2220188-38-3, the diazirine ring is substituted with a butynyl group, which introduces additional electronic effects and reactivity to the molecule. This combination makes it an attractive candidate for exploring new drug delivery systems and bioconjugation reactions.

The oxane moiety present in the molecule adds another layer of complexity to its structure. Oxane, also known as tetrahydropyran, is a six-membered cyclic ether that is commonly used in organic synthesis to protect hydroxyl groups or as a building block for more complex molecules. In this compound, the oxane group is attached to the propanoic acid backbone, potentially influencing the molecule's solubility, stability, and bioavailability.

One of the most promising applications of CAS No. 2220188-38-3 lies in its potential use as a precursor for synthesizing more complex molecules with therapeutic properties. Researchers have demonstrated that diazirine-containing compounds can be used as intermediates in the synthesis of bioactive molecules, including antibiotics and anticancer agents. The presence of both diazirine and oxane moieties in this compound suggests that it could serve as a valuable starting material for such syntheses.

In addition to its synthetic applications, this compound has shown potential in materials science. The butynyl group introduces alkyne functionality, which can be exploited for click chemistry reactions or for generating cross-linked materials with unique mechanical properties. Recent advancements in click chemistry have opened new avenues for utilizing alkynes in the development of advanced materials, including polymers and nanomaterials.

The synthesis of CAS No. 2220188-38-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the diazirine ring through azide cyclization and the introduction of the butynyl group via alkyne coupling reactions. The oxane moiety is typically introduced through etherification or cyclization reactions, depending on the specific synthetic pathway chosen.

From an analytical standpoint, this compound has been characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed the molecular structure and provided insights into its conformational flexibility and electronic properties.

In terms of stability and reactivity, CAS No. 2220188-38-3 exhibits moderate stability under ambient conditions but can undergo various transformations under specific reaction conditions. For instance, exposure to acidic or basic environments can lead to changes in the diazirine ring or the oxane moiety, offering opportunities for further functionalization.

The integration of multiple functional groups in this compound makes it an ideal candidate for studying intermolecular interactions and supramolecular chemistry. Recent research has focused on using such compounds to design self-assembling systems or stimuli-responsive materials that can adapt to environmental changes.

In conclusion, CAS No. 2220188-38-3, or 2-{3-3-(but-3-y